Cas no 952479-65-1 (Methyl 1H-indazole-7-carboxylate)

Methyl 1H-indazole-7-carboxylate is a versatile heterocyclic compound featuring a carboxylate ester functional group at the 7-position of the indazole core. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of biologically active molecules. Its indazole scaffold is known for contributing to binding affinity and metabolic stability in drug candidates. The methyl ester group enhances solubility and facilitates further derivatization, such as hydrolysis or amidation. The compound is characterized by high purity and consistent quality, ensuring reliable performance in research and industrial applications. Its synthetic utility and structural features make it a preferred choice for medicinal chemistry and material science.
Methyl 1H-indazole-7-carboxylate structure
952479-65-1 structure
Product Name:Methyl 1H-indazole-7-carboxylate
CAS No:952479-65-1
MF:C9H8N2O2
MW:176.172021865845
MDL:MFCD22683960
CID:822563
PubChem ID:24728931
Update Time:2025-05-28

Methyl 1H-indazole-7-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2H-indazole-7-carboxylate
    • 7-INDAZOLE CARBOXYLIC ACID METHYL ESTER
    • methyl 1H-indazole-7-carboxylate
    • Methyl indazole-7-carboxylate
    • 1H-Indazole-7-carboxylic acid methyl ester
    • 2h-indazole-7-carboxylic acid methyl ester
    • 1H-Indazole-7-carboxylicacid, methyl ester
    • 1H-Indazole-7-carboxylic acid, methyl ester
    • HID1008
    • GEWJEKADAXWFPY-UHFFFAOYSA-N
    • BCP21277
    • ALBB-019711
    • DTXSID90997016
    • AC-29581
    • AKOS000265266
    • CNB47965
    • SY003905
    • 1H-Indazole-7-carboxylic acid methyl ester, AldrichCPR
    • SS-6009
    • J-521767
    • EN300-115920
    • DB-104635
    • 952479-65-1
    • SB10393
    • 755752-82-0
    • AKOS016003652
    • PB34209
    • Methyl1H-indazole-7-carboxylate
    • Z1123416782
    • CS-D0849
    • MFCD22683960
    • SCHEMBL758445
    • FD10500
    • MFCD07371608
    • DB-028065
    • Methyl 1H-indazole-7-carboxylate
    • MDL： MFCD22683960
    • Inchi： 1S/C9H8N2O2/c1-13-9(12)7-4-2-3-6-5-10-11-8(6)7/h2-5H,1H3,(H,10,11)
    • InChI Key： GEWJEKADAXWFPY-UHFFFAOYSA-N
    • SMILES： O=C(C1C2C(=CNN=2)C=CC=1)OC

Computed Properties

  • Exact Mass: 176.058577502g/mol
  • Monoisotopic Mass: 176.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.324±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 232.7±23.0 ºC (760 Torr),
  • Flash Point: 94.5±22.6 ºC,
  • Solubility: Slightly soluble (4.9 g/l) (25 º C),

Methyl 1H-indazole-7-carboxylate Security Information

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Methyl 1H-indazole-7-carboxylate Production Method

Production Method 1

1805856-47-6 1805856-47-6
952479-65-1 952479-65-1
Reaction Conditions
1.1 Solvents: Ethanol ;  3 h, 60 °C
Reference
Synthetic method of anticancer drug niraparib
, China, , ,

Production Method 2

22223-49-0 22223-49-0
952479-65-1 952479-65-1
Reaction Conditions
1.1 Reagents: Acetic acid ,  Sodium nitrite Solvents: Water ;  rt; 2 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  rt
Reference
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Methyl 1H-indazole-7-carboxylate Raw materials

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